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Compound of Interest

Compound Name: 1,2-Ethanedithiol

Cat. No.: B043112 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on safely handling 1,2-ethanedithiol and mitigating its

associated health risks. The following troubleshooting guides and frequently asked questions

(FAQs) address specific issues that may be encountered during experiments involving this

chemical.

Quick Reference Data
The following tables summarize key quantitative data regarding 1,2-ethanedithiol.
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Property Value

CAS Number 540-63-6

Molecular Formula C₂H₆S₂

Molecular Weight 94.20 g/mol

Appearance Colorless liquid

Odor Strong, unpleasant, like rotten cabbage

Boiling Point 144-146 °C (291-295 °F)

Melting Point -41 °C (-42 °F)

Flash Point 44 °C (111 °F) - Closed Cup

Density 1.123 g/mL at 25 °C

Vapor Pressure 6.4 hPa at 20 °C

Solubility
Soluble in ethanol, ether, acetone, and benzene.

Slightly soluble in alkali.

Toxicity Data

Route of Exposure Species Value

Oral LD50 Rat 143.88 mg/kg[1]

Dermal LD50 Rabbit 197 mg/kg[1][2]

Inhalation LC50 Rat 1.17 mg/L (4 hours)[1]

Occupational Exposure Limits

Currently, there are no specific Permissible Exposure Limits (PELs) established by the

Occupational Safety and Health Administration (OSHA) or Recommended Exposure Limits

(RELs) by the National Institute for Occupational Safety and Health (NIOSH) for 1,2-
ethanedithiol.[3] The American Conference of Governmental Industrial Hygienists (ACGIH)

has not established a Threshold Limit Value (TLV) for this substance either. In the absence of
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specific limits, it is crucial to handle 1,2-ethanedithiol with extreme caution in a well-ventilated

area, adhering to the principles of ALARA (As Low As Reasonably Achievable) for exposure.

Glove Compatibility

The following table provides general guidance on the chemical resistance of common glove

materials to 1,2-ethanedithiol. It is important to note that breakthrough times can vary

significantly based on glove thickness, manufacturer, and specific experimental conditions.[4]

Always consult the glove manufacturer's specific chemical resistance data.

Glove Material Breakthrough Time Recommendation

Nitrile Rubber
Fair (breakthrough times

generally > 1 hour)

Suitable for splash protection,

but extended contact should

be avoided.

Butyl Rubber
Excellent (breakthrough times

generally > 8 hours)

Recommended for prolonged

handling and in situations with

a high risk of splash or

immersion.

Neoprene
Good (breakthrough times

generally > 4 hours)

A viable alternative to butyl

rubber for many applications.

Natural Rubber (Latex)

Not Recommended

(breakthrough times generally

< 1 hour)

Offers poor protection against

1,2-ethanedithiol.

PVC (Polyvinyl Chloride)

Not Recommended

(breakthrough times generally

< 1 hour)

Offers poor protection against

1,2-ethanedithiol.

Troubleshooting Guides & FAQs
This section provides answers to common questions and troubleshooting advice for issues that

may arise when working with 1,2-ethanedithiol.
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Q1: I noticed a strong, unpleasant odor even though the container is closed. What should I

do?

A1: The potent odor of 1,2-ethanedithiol can be detected at very low concentrations.[5][6]

First, ensure you are working in a properly functioning chemical fume hood. Check the

container for any visible leaks or damage. Ensure the cap is tightly sealed. If the odor

persists and is strong, it may indicate a leak. Evacuate the immediate area and follow your

institution's spill response procedures.

Q2: What are the ideal storage conditions for 1,2-ethanedithiol?

A2: Store 1,2-ethanedithiol in a cool, dry, and well-ventilated area, away from sources of

ignition as it is a flammable liquid.[2][7] The container should be tightly closed. It is

incompatible with oxidizing agents, bases, reducing agents, and alkali metals and should

be stored separately from these substances.[5][8]

Q3: Can I work with 1,2-ethanedithiol on an open bench?

A3: No. Due to its high toxicity upon inhalation and strong odor, all work with 1,2-
ethanedithiol must be conducted in a certified chemical fume hood to ensure adequate

ventilation and minimize exposure.[7][9]

Personal Protective Equipment (PPE)

Q4: What is the minimum required PPE for handling 1,2-ethanedithiol?

A4: The minimum required PPE includes:

Eye Protection: Chemical safety goggles and a face shield.[10]

Hand Protection: Chemically resistant gloves, such as butyl or neoprene rubber.[10]

Double gloving is recommended.

Body Protection: A flame-resistant lab coat and closed-toe shoes.[10]

Respiratory Protection: For situations with potential for high vapor concentrations or

spills, a full-face respirator with an appropriate organic vapor cartridge is necessary.[10]
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[11]

Q5: My nitrile gloves came into contact with a small amount of 1,2-ethanedithiol. Can I

continue using them?

A5: No. If your gloves come into contact with 1,2-ethanedithiol, you should remove them

immediately, wash your hands thoroughly, and put on a new pair. Nitrile gloves offer

limited protection, and prolonged contact can lead to permeation and skin exposure.[9]

Spills and Waste Disposal

Q6: How do I clean up a small spill of 1,2-ethanedithiol in the fume hood?

A6: For a small spill within a fume hood:

Ensure you are wearing appropriate PPE.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads).

Carefully collect the absorbed material into a labeled, sealed container for hazardous

waste.

Decontaminate the area with a suitable solvent (e.g., isopropanol), followed by soap

and water.

All contaminated materials, including gloves and wipes, must be disposed of as

hazardous waste.[10]

Q7: What is the correct procedure for disposing of waste containing 1,2-ethanedithiol?

A7: All waste containing 1,2-ethanedithiol, including unused chemical, reaction mixtures,

and contaminated materials, must be collected in a designated, labeled hazardous waste

container.[10] Follow your institution's specific guidelines for hazardous waste disposal. Do

not dispose of 1,2-ethanedithiol down the drain.

Health and First Aid
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Q8: I started to feel nauseous and have a headache while working with 1,2-ethanedithiol.
What should I do?

A8: Nausea and headache are known symptoms of exposure to 1,2-ethanedithiol vapors.

[7][12][13] Immediately move to an area with fresh air. If symptoms persist or worsen, seek

medical attention. Inform your supervisor and report the incident according to your

institution's policy.

Q9: What are the first aid procedures for different types of exposure to 1,2-ethanedithiol?

A9:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate

medical attention.[2][14]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin

area with soap and plenty of water for at least 15 minutes. Seek immediate medical

attention.[2][14]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.[10][14]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[2]

Experimental Protocols
Below are detailed methodologies for common experiments involving 1,2-ethanedithiol.

Protocol 1: Protection of a Carbonyl Group as a 1,3-Dithiolane

This protocol describes a general procedure for the protection of an aldehyde or ketone using

1,2-ethanedithiol.

Materials:
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Carbonyl compound (aldehyde or ketone)

1,2-Ethanedithiol (1.1 equivalents)

Lewis acid catalyst (e.g., BF₃·OEt₂, 0.1 equivalents) or Brønsted acid (e.g., p-

toluenesulfonic acid, 0.05 equivalents)[7]

Anhydrous dichloromethane (DCM)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Septum and nitrogen inlet

Separatory funnel

Procedure:

In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve the carbonyl

compound in anhydrous DCM.

Add 1,2-ethanedithiol (1.1 equivalents) to the solution via syringe.

Cool the reaction mixture to 0 °C in an ice bath.

Slowly add the Lewis or Brønsted acid catalyst to the stirred solution.

Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the reaction

is complete as monitored by thin-layer chromatography (TLC).

Quench the reaction by slowly adding saturated sodium bicarbonate solution.
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Transfer the mixture to a separatory funnel and separate the layers.

Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude 1,3-dithiolane.

Purify the product by flash column chromatography if necessary.

Protocol 2: Use of 1,2-Ethanedithiol as a Scavenger in Solid-Phase Peptide Synthesis (SPPS)

Cleavage

This protocol outlines the use of 1,2-ethanedithiol in a "Reagent R" cleavage cocktail, which is

particularly useful for peptides containing arginine, tryptophan, methionine, or cysteine

residues.[8]

Materials:

Peptide-bound resin

Trifluoroacetic acid (TFA)

Thioanisole

1,2-Ethanedithiol (EDT)

Anisole

Cold diethyl ether

Reaction vessel with a sintered glass filter

Centrifuge and centrifuge tubes

Procedure:
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Safety First: All steps involving TFA must be performed in a certified chemical fume hood

while wearing appropriate PPE.

Place the dry peptide-bound resin in a suitable reaction vessel.

Prepare the "Reagent R" cleavage cocktail immediately before use by combining the

following in the specified volumetric ratios: 90% TFA, 5% thioanisole, 3% 1,2-
ethanedithiol, and 2% anisole.[15]

Add the cleavage cocktail to the resin (typically 10 mL per gram of resin).

Gently agitate the mixture at room temperature for 2-4 hours.

Filter the cleavage mixture away from the resin into a clean collection tube.

Wash the resin with a small amount of fresh TFA and combine the filtrates.

Precipitate the cleaved peptide by adding the TFA solution dropwise to a stirred, cold

solution of diethyl ether (typically 10 times the volume of the TFA solution).

A white precipitate of the peptide should form.

Pellet the precipitated peptide by centrifugation.

Carefully decant the ether.

Wash the peptide pellet with cold diethyl ether two more times to remove residual

scavengers.

After the final wash, allow the peptide pellet to air dry in the fume hood to remove residual

ether.
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Caption: A flowchart illustrating the key steps for mitigating health risks associated with 1,2-
ethanedithiol exposure, from planning to disposal.

General Cellular Interaction of Thiol Compounds

Due to the lack of specific studies on the signaling pathways affected by 1,2-ethanedithiol, the

following diagram illustrates the general role of thiol compounds in cellular redox balance.

Exposure to exogenous thiols like 1,2-ethanedithiol can potentially disrupt this delicate

balance.
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Caption: A simplified diagram showing the general role of cellular thiols in maintaining redox

homeostasis and how exogenous thiols like 1,2-ethanedithiol can potentially disrupt these

processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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